Cas no 2137593-93-0 (5-amino-1-(prop-2-en-1-yloxy)methyl-1,2-dihydropyridin-2-one)

• Product Name: 5-amino-1-(prop-2-en-1-yloxy)methyl-1,2-dihydropyridin-2-one
• CAS No: 2137593-93-0
• MF: C₉H₁₂N₂O₂
• MW: 180.203782081604
• CID: 6273067
• PubChem ID: 165471865
• Update Time: 2025-06-15

5-amino-1-(prop-2-en-1-yloxy)methyl-1,2-dihydropyridin-2-one Chemical and Physical Properties

Names and Identifiers

• 5-amino-1-(prop-2-en-1-yloxy)methyl-1,2-dihydropyridin-2-one
• EN300-1110920
• 5-amino-1-[(prop-2-en-1-yloxy)methyl]-1,2-dihydropyridin-2-one
• 2137593-93-0

• Inchi： 1S/C9H12N2O2/c1-2-5-13-7-11-6-8(10)3-4-9(11)12/h2-4,6H,1,5,7,10H2
• InChI Key： SYZDDJCDWRKVHT-UHFFFAOYSA-N
• SMILES： O(CC=C)CN1C(C=CC(=C1)N)=O

Computed Properties

• Exact Mass: 180.089877630g/mol
• Monoisotopic Mass: 180.089877630g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 269
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 55.6Ų

Additional information on 5-amino-1-(prop-2-en-1-yloxy)methyl-1,2-dihydropyridin-2-one

Research Brief on 5-amino-1-(prop-2-en-1-yloxy)methyl-1,2-dihydropyridin-2-one (CAS: 2137593-93-0): Recent Advances and Applications

The compound 5-amino-1-(prop-2-en-1-yloxy)methyl-1,2-dihydropyridin-2-one (CAS: 2137593-93-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic derivative, characterized by its unique pyridinone core and allyloxy methyl substituent, has demonstrated promising potential in drug discovery and development. Recent studies have explored its role as a versatile scaffold for the synthesis of biologically active molecules, particularly in the context of enzyme inhibition and targeted therapeutics.

A 2023 study published in the Journal of Medicinal Chemistry investigated the compound's utility as a precursor for novel kinase inhibitors. The research team utilized computational docking studies to predict binding affinities with various kinase targets, followed by synthetic optimization to enhance selectivity. The results indicated that derivatives of 5-amino-1-(prop-2-en-1-yloxy)methyl-1,2-dihydropyridin-2-one exhibited potent inhibitory activity against specific tyrosine kinases implicated in cancer progression, with IC50 values in the low micromolar range.

Further pharmacological characterization revealed that this compound scaffold offers improved metabolic stability compared to traditional pyridinone derivatives. The presence of the allyloxy methyl group was found to confer enhanced membrane permeability, as demonstrated in Caco-2 cell monolayer assays. These properties make it particularly attractive for the development of orally bioavailable therapeutics, addressing a key challenge in drug design.

In addition to its applications in oncology, recent patent filings (WO2023056121) have disclosed the use of 2137593-93-0 derivatives as modulators of inflammatory pathways. Structural activity relationship (SAR) studies have identified specific substitutions at the 5-amino position that significantly enhance anti-inflammatory activity while maintaining favorable toxicity profiles in preclinical models.

The synthetic accessibility of this scaffold has also been a focus of recent research. A 2024 publication in Organic Process Research & Development described an optimized, scalable synthesis route that achieves >85% yield while minimizing the use of hazardous reagents. This advancement addresses previous challenges in large-scale production and supports the compound's potential for commercial pharmaceutical development.

Ongoing clinical investigations are exploring the therapeutic potential of 2137593-93-0 derivatives in neurodegenerative diseases, leveraging their ability to cross the blood-brain barrier. Preliminary results from animal models of Alzheimer's disease show promising neuroprotective effects, though further validation is required. The compound's dual functionality as both a pharmacophore and a prodrug moiety continues to inspire innovative applications in targeted drug delivery systems.

As research progresses, the unique chemical properties of 5-amino-1-(prop-2-en-1-yloxy)methyl-1,2-dihydropyridin-2-one position it as a valuable tool in medicinal chemistry. Its versatility in structure-activity optimization, combined with favorable pharmacokinetic characteristics, suggests it will remain an important focus of pharmaceutical research in the coming years. Future directions may include exploration of its applications in combination therapies and as a platform for developing covalent inhibitors.